![molecular formula C15H20FNO4S B6244343 4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate CAS No. 2411195-86-1](/img/no-structure.png)
4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate
Overview
Description
4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate (ASF) is a novel fluorinated sulfonamide that has been recently developed for use in a variety of scientific research applications. ASF is a highly active compound that has shown promising results in laboratory experiments.
Scientific Research Applications
4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate has been used in a variety of scientific research applications, including drug design, drug delivery, and biocatalysis. It has been used as a substrate for enzymes, as a reagent for organic synthesis, and as a tool for studying the structure and function of proteins. It has also been used to study the effects of drug-receptor interactions, and to study the mechanisms of drug action.
Mechanism of Action
The mechanism of action of 4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate is not yet fully understood. Studies have shown that 4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate binds to anionic sites on proteins, which can cause changes in protein structure and function. It is thought that these changes in protein structure and function are responsible for the observed effects of 4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate in laboratory experiments.
Biochemical and Physiological Effects
4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, it has been shown to inhibit the activity of enzymes, to modulate the activity of receptors, and to affect the structure and function of proteins. In addition, it has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate has several advantages for laboratory experiments. It is easy to synthesize, and has a wide range of applications. In addition, it is relatively non-toxic, making it safe to use in laboratory experiments. However, it is important to note that 4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate is a highly active compound, and its effects can be unpredictable.
Future Directions
There are several potential future directions for 4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate. Its potential as a drug delivery system could be explored further, as could its potential for use in biocatalysis. In addition, further research could be done to better understand its mechanism of action, and to identify new potential applications for 4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate. Finally, further research could be done to identify new synthesis methods for 4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate, and to improve its stability and efficacy.
Synthesis Methods
4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate is synthesized by a two-step process. The first step involves the reaction of 4-acetyl-2-[(azepan-1-yl)methyl]phenol (AA) with sulfur monochloride to form a sulfonamide intermediate. The second step involves the reaction of this intermediate with fluorosulfonic acid to form 4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate. This method is simple and cost-effective, making it suitable for large-scale synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate involves the reaction of 4-acetyl-2-[(azepan-1-yl)methyl]phenol with sulfur tetrafluoride in the presence of a catalyst.", "Starting Materials": [ "4-acetyl-2-[(azepan-1-yl)methyl]phenol", "Sulfur tetrafluoride", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 4-acetyl-2-[(azepan-1-yl)methyl]phenol in a suitable solvent.", "Step 2: Add sulfur tetrafluoride to the reaction mixture.", "Step 3: Add a catalyst to the reaction mixture.", "Step 4: Heat the reaction mixture to a suitable temperature and stir for a suitable time.", "Step 5: Isolate the product by filtration or other suitable means." ] } | |
CAS RN |
2411195-86-1 |
Product Name |
4-acetyl-2-[(azepan-1-yl)methyl]phenyl sulfurofluoridate |
Molecular Formula |
C15H20FNO4S |
Molecular Weight |
329.4 |
Purity |
84 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
